4-(Pyrrolidin-1-ylmethyl)aniline
Cat. No. B124799
Key on ui cas rn:
142335-64-6
M. Wt: 176.26 g/mol
InChI Key: SFEAIUCOZWDYMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:16][CH2:17][OH:18].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][cH:6][c:7]([CH2:8][N:9]2[CH2:10][CH2:11][CH2:12][CH2:13]2)[cH:14][cH:15]1>>[NH2:1][c:4]1[cH:5][cH:6][c:7]([CH2:8][N:9]2[CH2:10][CH2:11][CH2:12][CH2:13]2)[cH:14][cH:15]1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=[N+]([O-])c1ccc(CN2CCCC2)cc1
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Outcomes
Product
|
Name
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|
|
Type
|
product
|
|
Smiles
|
Nc1ccc(CN2CCCC2)cc1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
